Cas no 5873-55-2 (1-(2,3-dimethoxybenzyl)-4-(3-methoxybenzyl)piperazine)

1-(2,3-dimethoxybenzyl)-4-(3-methoxybenzyl)piperazine structure
5873-55-2 structure
Product Name:1-(2,3-dimethoxybenzyl)-4-(3-methoxybenzyl)piperazine
CAS No:5873-55-2
MF:C21H28N2O3
MW:356.458625793457
CID:1612106
PubChem ID:1126292
Update Time:2025-04-21

1-(2,3-dimethoxybenzyl)-4-(3-methoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethoxybenzyl)-4-(3-methoxybenzyl)piperazine
    • 1-(2,3-Dimethoxy-benzyl)-4-(3-methoxy-benzyl)-piperazine
    • piperazine, 1-[(2,3-dimethoxyphenyl)methyl]-4-[(3-methoxyphenyl)methyl]-
    • 1-[(2,3-dimethoxyphenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperazine
    • AKOS000554024
    • CB00549
    • STK145383
    • DTXSID30360568
    • SMSF0008919
    • Cambridge id 5873552
    • AB00099958-01
    • 356084-54-3
    • Oprea1_302038
    • 5873-55-2
    • AK-968/13149924
    • Oprea1_112531
    • Inchi: 1S/C21H28N2O3/c1-24-19-8-4-6-17(14-19)15-22-10-12-23(13-11-22)16-18-7-5-9-20(25-2)21(18)26-3/h4-9,14H,10-13,15-16H2,1-3H3
    • InChI Key: ZYFXJPFVVOCOGE-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1CN1CCN(CC2C=CC=C(C=2)OC)CC1)OC

Computed Properties

  • Exact Mass: 356.21014
  • Monoisotopic Mass: 356.209993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2
  • Surface Charge: 0
  • XLogP3: 3

Experimental Properties

  • Density: 1.123
  • Boiling Point: 461.5°C at 760 mmHg
  • Flash Point: 128°C
  • Refractive Index: 1.569
  • PSA: 34.17
  • LogP: 3
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